Cas no 688356-98-1 (Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate)

• Product Name: Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• CAS No: 688356-98-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD10699203
• CID: 1029008
• PubChem ID: 37818542
• Update Time: 2025-05-25

Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• 4-(methylthio)-1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid methyl ester
• Methyl 4-Methylsulfanyl-5-azaindole-2-carboxylate
• AG-B-28123
• AK136997
• CTK6I9569
• EN002055
• RP07224
• SureCN1254304
• DHWYJHGICRZSGO-UHFFFAOYSA-N
• methyl 4-methylsulfanyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• 688356-98-1
• SCHEMBL1254304
• J-522380
• methyl 4-(methylsulfanyl)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• DTXSID40653291
• FT-0685488
• AKOS015851621
• methyl4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• DB-074077

• MDL： MFCD10699203
• Inchi： 1S/C10H10N2O2S/c1-14-10(13)8-5-6-7(12-8)3-4-11-9(6)15-2/h3-5,12H,1-2H3
• InChI Key： DHWYJHGICRZSGO-UHFFFAOYSA-N
• SMILES： S(C)C1C2C=C(C(=O)OC)NC=2C=CN=1

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 54.98

Additional information on Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 688356-98-1)

Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 688356-98-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of both methylthio and ester functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate has surged, driven by their role in the development of novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting protein-protein interactions for cancer and neurological disorders. The compound's CAS No. 688356-98-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Its methylthio group can serve as a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing pharmacokinetic properties, such as solubility and metabolic stability, which are hot topics in drug design.

From an industrial perspective, CAS No. 688356-98-1 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to reduce waste and improve yields, addressing environmental concerns while maintaining cost efficiency. Such advancements are highly searched in patent databases and chemical supplier platforms, indicating commercial interest.

Analytical characterization of Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate relies on techniques like NMR, HPLC, and mass spectrometry, ensuring purity and consistency for research applications. Quality control is paramount, as impurities can skew biological assay results—a common concern highlighted in pharmaceutical forums.

Beyond pharmaceuticals, this compound’s pyrrolopyridine core has potential in material science, particularly in designing organic semiconductors or fluorescent probes. Its conjugated system and electron-rich nature make it a candidate for optoelectronic applications, a trending topic in nanotechnology.

In summary, Methyl 4-(methylthio)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (CAS No. 688356-98-1) exemplifies the intersection of chemistry and innovation. Its multifaceted utility underscores why it remains a focal point in both academic and industrial settings, answering frequent queries about heterocyclic synthesis, drug intermediates, and functional materials.